Cas no 464-36-8 (1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-[(undecafluoropentyl)oxy]pentane)

1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-[(undecafluoropentyl)oxy]pentane structure
464-36-8 structure
Product Name:1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-[(undecafluoropentyl)oxy]pentane
CAS No:464-36-8
MF:C10F22O
MW:554.071280479431
CID:1517417
PubChem ID:136314
Update Time:2025-04-21

1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-[(undecafluoropentyl)oxy]pentane Chemical and Physical Properties

Names and Identifiers

    • 1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-[(undecafluoropentyl)oxy]pentane
    • 1,1'-Oxybis(1,1,2,2,3,3,4,4,5,5,5-undecafluoropentane)
    • 1,1'-Oxybis-(1,1,2,2,3,3,4,4,5,5,5-undecafluoropentane)
    • 1,1,1,2,2,3,3,4,4,5,5-undecafluoro-5-(1,1,2,2,3,3,4,4,5,5,5-undecafluoropentoxy)pentane
    • Perfluorodipentyl
    • SCHEMBL21355
    • LATSTSCBAMMVLW-UHFFFAOYSA-N
    • 464-36-8
    • bis-(undecafluoropentyl) ether
    • DTXSID20196833
    • Inchi: 1S/C10F22O/c11-1(12,3(15,16)7(23,24)25)5(19,20)9(29,30)33-10(31,32)6(21,22)2(13,14)4(17,18)8(26,27)28
    • InChI Key: LATSTSCBAMMVLW-UHFFFAOYSA-N
    • SMILES: FC(C(OC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 553.9597
  • Monoisotopic Mass: 553.96
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 23
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 648
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.729
  • Boiling Point: 148.3°C at 760 mmHg
  • Flash Point: 49.4°C
  • Refractive Index: 1.264
  • PSA: 9.23
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